Cas no 182243-54-5 (2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propan-1-amine)

• Product Name: 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propan-1-amine
• CAS No: 182243-54-5
• MF: C₄H₄F₇N
• MW: 199.070085525513
• MDL: MFCD30476101
• CID: 5241008
• PubChem ID: 125424351
• Update Time: 2026-03-08

2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propan-1-amine
• 2-(Aminomethyl)-1,1,1,2,3,3,3-heptafluoropropane

• MDL： MFCD30476101
• Inchi： 1S/C4H4F7N/c5-2(1-12,3(6,7)8)4(9,10)11/h1,12H2
• InChI Key： WRAHZJQESWMXQC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(F)(F)F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• XLogP3: 1.7
• Topological Polar Surface Area: 26

Additional information on 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propan-1-amine

Introduction to 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propan-1-amine (CAS No. 182243-54-5)

2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propan-1-amine, with the CAS number 182243-54-5, is a fluorinated amine compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique physicochemical properties and make it a valuable intermediate in synthetic chemistry. The structural features of this compound, particularly the combination of tetrafluoro and trifluoromethyl groups, contribute to its reactivity and potential applications in drug development and material science.

The nomenclature of this compound follows the IUPAC rules for organic chemistry, where the prefix "tetrafluoro" indicates the presence of four fluorine atoms on the third carbon atom, while "trifluoromethyl" denotes three fluorine substituents on the second carbon. The suffix "-amine" specifies the presence of an amine functional group on the first carbon. This precise naming reflects its molecular structure and highlights its fluorinated nature, which is a key factor in its chemical behavior.

Recent advancements in fluorinated pharmaceuticals have underscored the importance of compounds like 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propan-1-amine. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, improve lipophilicity, and modulate binding affinity. The unique electronic properties of fluorine can also influence the conformation and reactivity of molecules, making them attractive for medicinal chemistry applications.

In the context of drug discovery, this compound has been explored as a potential building block for more complex scaffolds. Its bifunctional nature—combining both a primary amine and highly electronegative fluorine groups—makes it a versatile precursor for synthesizing various pharmacophores. Researchers have leveraged its reactivity to develop novel intermediates that exhibit promising biological activities. For instance, derivatives of this compound have been investigated for their potential roles in inhibiting enzyme targets associated with inflammatory diseases and cancer.

The synthesis of 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propan-1-amine presents unique challenges due to the stability and reactivity of fluorinated intermediates. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination, have been employed to achieve high yields and selectivity. These techniques are crucial for producing fluorinated amines with minimal side reactions, ensuring that the final product meets stringent purity requirements for pharmaceutical applications.

From a material science perspective, this compound has been studied for its potential use in advanced polymers and coatings. The incorporation of fluorine atoms into polymer backbones can enhance thermal stability, chemical resistance, and hydrophobicity. Such properties are highly desirable in applications ranging from aerospace materials to medical implants. Additionally, the trifluoromethyl group can serve as an anchor point for further functionalization, allowing for the design of tailored materials with specific properties.

The pharmacokinetic profile of derivatives derived from 2,3,3,3-Tetrafluoro-2-(trifluoromethyl)propan-1-amine has been a focus of recent clinical investigations. Studies suggest that fluorinated amines can exhibit prolonged half-lives and improved bioavailability when incorporated into drug molecules. This is attributed to the electron-withdrawing effects of fluorine atoms, which can slow down metabolic degradation pathways. Such findings highlight the compound's potential as a pharmacokinetic modulator in drug design.

In conclusion, 2,3, 3, 3-Tetrafluoro- 2(trifluoromethyl)propan-1-amine (CAS No. 182243-54-5) represents a significant advancement in both chemical synthesis and pharmaceutical development. Its unique structural features and versatile reactivity make it a valuable asset in synthetic chemistry labs worldwide. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play an increasingly important role in shaping future therapeutic strategies.